Transition metal-free construction of trinuclear N-fused hybrid scaffolds by double nucleophilic aromatic substitution under microwave irradiation†
Green Chemistry Pub Date: 2019-11-12 DOI: 10.1039/C9GC03410B
Abstract
Treatment of 2-(2-bromoaryl)- and 2-(2-bromovinyl)benzimidazoles with 2-aminoazoles in the presence of a base under microwave irradiation triggers double C(sp2)–N coupling to form trinuclear N-fused hybrid scaffolds. A reaction pathway involving nucleophilic aromatic substitution (SNAr) accompanied by ammonia evolution is proposed as a key step of this transition metal-free process.
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Journal Name：Green Chemistry
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